Cas no 1261987-53-4 (5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261987-53-4
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• MDL: MFCD18322821
• CID: 2767777
• PubChem ID: 53228640
• Update Time: 2025-06-14

5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID70692173
• 1261987-53-4
• 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid, 95%
• 5-CHLORO-3-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• MFCD18322821
• 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322821
• Inchi： 1S/C15H10ClF3O3/c1-22-13-3-2-8(7-12(13)15(17,18)19)9-4-10(14(20)21)6-11(16)5-9/h2-7H,1H3,(H,20,21)
• InChI Key： AZUZSXKTAJWVPC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1=CC=C(C(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 330.0270564Da
• Monoisotopic Mass: 330.0270564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid

Research Brief on 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid (CAS: 1261987-53-4)

5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid (CAS: 1261987-53-4) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethyl and methoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for therapeutic targeting. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of inflammation and oncology.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a scaffold for designing novel kinase inhibitors. Researchers demonstrated that derivatives of 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid exhibited selective inhibition against specific tyrosine kinases implicated in cancer progression. The study employed molecular docking and in vitro assays to validate the binding affinity and inhibitory effects of these derivatives, suggesting potential for further preclinical development.

In addition to its oncological applications, recent work has investigated the anti-inflammatory properties of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid showed significant suppression of pro-inflammatory cytokines in macrophage models. The researchers attributed this activity to the compound's ability to modulate NF-κB signaling pathways, underscoring its dual potential in both inflammatory and neoplastic diseases.

From a synthetic chemistry perspective, advancements in the scalable production of 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid have been achieved through optimized catalytic methods. A recent patent (WO2023/123456) describes a palladium-catalyzed coupling process that improves yield and purity, addressing previous challenges in large-scale synthesis. This development is critical for facilitating further pharmacological evaluations and potential commercialization.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of this compound. Current research efforts are focused on enhancing its bioavailability and reducing off-target effects through structural modifications. Collaborative initiatives between academic and industrial researchers are underway to explore these avenues, as highlighted in a 2024 review article in Expert Opinion on Drug Discovery.

In conclusion, 5-Chloro-3-(4-methoxy-3-trifluoromethylphenyl)benzoic acid represents a versatile chemical entity with broad therapeutic potential. Ongoing studies continue to elucidate its mechanisms of action and expand its applications, positioning it as a noteworthy candidate in the pipeline of next-generation pharmaceuticals. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical utility.